methyl 3-carbamoyl-2-(3-phenylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate

• IUPAC Name: methyl 3-carbamoyl-2-(3-phenylpropanoylamino)-5,7-dihydro-4H-thieno[2,3-c]pyridine-6-carboxylate
• InChI: InChI=1S/C19H21N3O4S/c1-26-19(25)22-10-9-13-14(11-22)27-18(16(13)17(20)24)21-15(23)8-7-12-5-3-2-4-6-12/h2-6H,7-11H2,1H3,(H2,20,24)(H,21,23)
• InChI Key: KHFWPFUJEJUJAH-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)N1CCC2=C(C1)SC(=C2C(=O)N)NC(=O)CCC3=CC=CC=C3
• Molecular Formula: C19H21N3O4S
• Molecular Weight: 387.5 g/mol

Description

Methyl 3-carbamoyl-2-(3-phenylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate is a useful research compound. Its molecular formula is C19H21N3O4S and its molecular weight is 387.45. The purity is usually 95%.
BenchChem offers high-quality methyl 3-carbamoyl-2-(3-phenylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about methyl 3-carbamoyl-2-(3-phenylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Characteristics

• Methyl 3-carbamoyl-2-(3-phenylpropanamido)-4,5-dihydrothieno[2,3-c]pyridine-6(7H)-carboxylate and its derivatives have been explored for their potential as novel molecules in various scientific fields. These compounds are involved in diverse synthetic pathways and have been studied for their chemical stability and properties. For example, the synthesis and stability of related compounds, such as methyl 3-amino-2-carbamoyl-6-methyl-4-(4-pyridyl)-4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate and its derivatives, have been investigated using methods like HPLC (Kažoka et al., 2007).

Potential Biological Activities

• Studies have also focused on the potential biological activities of these compounds, especially in the context of medical and pharmaceutical research. For instance, similar molecules like 4,7-dihydrothieno[2,3-b]pyridine-5-carboxylate derivatives have been explored for their binding affinity to receptors and their effects on biological systems (Adachi et al., 1988).

Applications in Material Science

• The application of these compounds extends beyond biological systems. They are also relevant in material science for the synthesis of new heterocyclic compounds. This includes the development of various substituted pyridines and related compounds, which are crucial in the synthesis of materials with specific properties (El-Kashef et al., 2010).